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Compound of Interest

Compound Name:
4-tert-Butylphenylhydrazine

hydrochloride

Cat. No.: B151963 Get Quote

Technical Guide: 4-tert-Butylphenylhydrazine
Hydrochloride
Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 4-tert-Butylphenylhydrazine
hydrochloride, focusing on its fundamental chemical properties.

Core Chemical Properties
4-tert-Butylphenylhydrazine hydrochloride is an organic compound utilized as a chemical

intermediate and synthetic precursor, for instance, in the synthesis of indoles.[1] Its core

quantitative data is summarized below.

Property Value Source

Molecular Formula C₁₀H₁₇ClN₂ [2][3][4]

Linear Formula (CH₃)₃CC₆H₄NHNH₂ · HCl [5]

Molecular Weight 200.71 g/mol [1][2][3][4][5]

CAS Number 36600-66-5 / 128231-55-0 [1][2][4][5]

Melting Point 212-216 °C (decomposes) [2][3][6]
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Structural and Logical Representation
The structure of 4-tert-Butylphenylhydrazine hydrochloride consists of a central phenyl ring

substituted with a tert-butyl group and a hydrazine group. The hydrochloride salt is formed at

the hydrazine moiety. The logical relationship between these components is illustrated below.

4-tert-Butylphenylhydrazine Hydrochloride
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tert-Butyl Group (-C(CH₃)₃)
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salt formation
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Molecular Component Relationship Diagram

Methodological Considerations
Experimental Protocols: Detailed experimental protocols are context-dependent and are

determined by the specific application of 4-tert-Butylphenylhydrazine hydrochloride. For

instance, its use in Fischer indole synthesis would follow a distinct protocol involving a ketone

or aldehyde under acidic conditions. Generic protocols for handling and storage are dictated by

its safety profile, which includes warnings for skin, eye, and respiratory irritation.[7] Standard

laboratory procedures for handling solid organic compounds should be followed.

Signaling Pathways: As a synthetic organic chemical, 4-tert-Butylphenylhydrazine
hydrochloride does not possess inherent biological signaling pathways. Its role in a biological
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context would be as a precursor to or a component of a pharmacologically active molecule,

which would then interact with specific biological targets. The compound itself is not a signaling

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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